4'-methyl-8-[2-(trifluoromethyl)benzenesulfonyl]-8-azaspiro[bicyclo[3.2.1]octane-3,2'-morpholin]-5'-one

Specification

• CAS No.: 2640814-57-7
• Molecular Formula: C18H21F3N2O4S
• Molecular Weight: 418.4 g/mol
• IUPAC Name: 4'-methyl-8-[2-(trifluoromethyl)phenyl]sulfonylspiro[8-azabicyclo[3.2.1]octane-3,6'-morpholine]-3'-one
• Standard InChI: InChI=1S/C18H21F3N2O4S/c1-22-11-17(27-10-16(22)24)8-12-6-7-13(9-17)23(12)28(25,26)15-5-3-2-4-14(15)18(19,20)21/h2-5,12-13H,6-11H2,1H3
• Standard InChI Key: WHQBWBQOCDGBLG-UHFFFAOYSA-N
• SMILES: CN1CC2(CC3CCC(C2)N3S(=O)(=O)C4=CC=CC=C4C(F)(F)F)OCC1=O
• Canonical SMILES: CN1CC2(CC3CCC(C2)N3S(=O)(=O)C4=CC=CC=C4C(F)(F)F)OCC1=O

Introduction

Molecular Formula

The precise molecular formula and molecular weight are not explicitly stated in the sources but can be deduced based on the name.

Synthesis

While specific synthetic routes for this compound are not directly available in the provided sources, similar sulfonamide-containing spiro compounds are typically synthesized using:

• Cyclization reactions: Formation of spiro systems through intramolecular cyclization.

• Sulfonylation: Introduction of the benzenesulfonyl group using sulfonyl chlorides.

• Trifluoromethylation: Incorporation of trifluoromethyl groups via electrophilic or nucleophilic methods.

Applications

Compounds with similar structural motifs have been studied for various biological activities:

• Antimicrobial activity: Sulfonamides are known for their antibacterial and antifungal properties.

• Anticancer potential: Spirocyclic compounds often exhibit cytotoxicity against cancer cell lines.

• Pharmacological relevance: The trifluoromethyl group enhances metabolic stability and bioavailability, making such compounds attractive as drug candidates.

Table 1: Key Structural Characteristics

Feature	Description
Sulfonamide group	Provides hydrogen bonding capabilities, influencing solubility and activity
Spirocyclic framework	Enhances rigidity and specificity in biological interactions
Trifluoromethyl group	Increases lipophilicity and metabolic stability
Ketone functionality	Potentially reactive site for further derivatization

Biological Significance

Although specific studies on this compound are unavailable in the provided sources, structurally related molecules have demonstrated:

• Binding to enzymes or receptors: The rigid spirocyclic structure may allow selective binding to biological targets.

• Enhanced pharmacokinetics: The trifluoromethyl group often improves drug-like properties.

Table 2: Comparative Data on Related Compounds

Compound Name	Activity	IC50 (if available)
N-[3-(4-Fluorobenzyl)-2,4-dioxo...]	Anticancer	Not specified
4-Methyl-N-(4-methylphenylsulfonyl)...	Antimicrobial/Anticancer	Variable across derivatives
Trifluoromethyl-containing sulfonamides	Broad-spectrum antimicrobial	Promising results